Cas no 2229403-41-0 (2-1-(piperidin-4-yl)ethyl-4,5,6,7-tetrahydro-1H-indole)

• Product Name: 2-1-(piperidin-4-yl)ethyl-4,5,6,7-tetrahydro-1H-indole
• CAS No: 2229403-41-0
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• CID: 6406707
• PubChem ID: 165866737
• Update Time: 2025-05-19

2-1-(piperidin-4-yl)ethyl-4,5,6,7-tetrahydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-1-(piperidin-4-yl)ethyl-4,5,6,7-tetrahydro-1H-indole
• 2229403-41-0
• EN300-1754717
• 2-[1-(piperidin-4-yl)ethyl]-4,5,6,7-tetrahydro-1H-indole

• Inchi： 1S/C15H24N2/c1-11(12-6-8-16-9-7-12)15-10-13-4-2-3-5-14(13)17-15/h10-12,16-17H,2-9H2,1H3
• InChI Key： GTLLIBAUWWYQBN-UHFFFAOYSA-N
• SMILES： N1C2CCCCC=2C=C1C(C)C1CCNCC1

Computed Properties

• Exact Mass: 232.193948774g/mol
• Monoisotopic Mass: 232.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 27.8Ų

Additional information on 2-1-(piperidin-4-yl)ethyl-4,5,6,7-tetrahydro-1H-indole

Introduction to 2-1-(piperidin-4-yl)ethyl-4,5,6,7-tetrahydro-1H-indole (CAS No. 2229403-41-0)

2-1-(piperidin-4-yl)ethyl-4,5,6,7-tetrahydro-1H-indole, identified by the CAS number 2229403-41-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a piperidine moiety and a tetrahydroindole core suggests a unique combination of pharmacophoric elements that may contribute to its biological activity.

The structural composition of 2-1-(piperidin-4-yl)ethyl-4,5,6,7-tetrahydro-1H-indole encompasses a fused indole ring system substituted with an ethyl chain linked to a piperidine ring. This configuration is reminiscent of many bioactive molecules that have demonstrated efficacy in modulating various biological pathways. The piperidine ring, in particular, is well-known for its role in enhancing metabolic stability and binding affinity to biological targets, making it a valuable scaffold in drug design.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse pharmacological properties. Indole-based compounds have been explored for their potential in treating a wide range of diseases, including neurological disorders, cancer, and inflammatory conditions. The specific substitution pattern in 2-1-(piperidin-4-yl)ethyl-4,5,6,7-tetrahydro-1H-indole may confer unique properties that make it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of the tetrahydroindole and piperidine moieties creates a versatile platform that can be modified to target specific biological receptors or enzymes. This flexibility is particularly valuable in the context of structure-based drug design, where precise molecular interactions are crucial for therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and metabolic stability of molecules with high accuracy. These tools have been instrumental in identifying promising candidates like 2-1-(piperidin-4-yl)ethyl-4,5,6,7-tetrahydro-1H-indole for further experimental validation. By leveraging these computational methods, scientists can accelerate the drug discovery process and reduce the time and cost associated with traditional screening approaches.

The pharmacological profile of 2-1-(piperidin-4-yl)ethyl-4,5,6,7-tetrahydro-1H-indole has not yet been fully elucidated; however, preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health. For instance, derivatives of tetrahydroindole have shown promise in inhibiting enzymes involved in inflammation and pain signaling. Similarly, piperidine-based compounds have been investigated for their potential in modulating neurotransmitter systems.

Given the growing interest in multitarget drugs—compounds that can interact with multiple biological pathways simultaneously—2-1-(piperidin-4-yl)ethyl-4,5,6,7-tetrahydro-1H-indole could serve as a foundation for developing such agents. Multitarget drugs are particularly attractive because they can address complex diseases by simultaneously modulating multiple disease-related pathways. This approach has the potential to improve therapeutic outcomes and reduce side effects associated with single-target drugs.

In addition to its pharmacological potential, 2-1-(piperidin-4-yl)ethyl-4,5,6,7-tetrahydro-1H-indole may also offer advantages in terms of pharmacokinetic properties. The presence of the piperidine ring can enhance oral bioavailability by improving metabolic stability and reducing renal clearance. These characteristics are critical for ensuring that a drug reaches its target site at effective concentrations.

The synthesis of 2-1-(piperidin-4-yl)ethyl-4,5,6,7-tetrahydro-1H-indole presents an interesting challenge due to its complex structural features. However， modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have greatly facilitated the construction of intricate indole derivatives.

As research continues to uncover new biological targets and mechanisms underlying human disease， compounds like 2 - 1 - ( p i p e r i d i n - 4 - y l ) e t h y l - 4 , 5 , 6 , 7 - t e t r a h y d r o - 1 H - i n d o l e (CAS No. 2229403 - 41 - 0) are likely to play an increasingly important role in drug development。 Their unique structural features and potential biological activities make them valuable tools for exploring new therapeutic strategies。